![molecular formula C10H11NO2 B152607 5-(4-Hydroxyphenyl)pyrrolidin-2-one CAS No. 207989-87-5](/img/structure/B152607.png)
5-(4-Hydroxyphenyl)pyrrolidin-2-one
Overview
Description
5-(4-Hydroxyphenyl)pyrrolidin-2-one is a chemical compound with the molecular formula C10H11NO2 and a molecular weight of 177.2 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, including 5-(4-Hydroxyphenyl)pyrrolidin-2-one, can be achieved through various synthetic strategies . These strategies include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of 5-(4-Hydroxyphenyl)pyrrolidin-2-one is characterized by a five-membered pyrrolidine ring . The ring is non-planar due to sp3 hybridization, which allows for efficient exploration of the pharmacophore space .Physical And Chemical Properties Analysis
5-(4-Hydroxyphenyl)pyrrolidin-2-one is a powder at room temperature . It has a melting point of 233-234 degrees Celsius .Scientific Research Applications
Chemical Properties
“5-(4-Hydroxyphenyl)pyrrolidin-2-one” is a compound with the CAS Number: 207989-87-5 . It has a molecular weight of 177.2 and its IUPAC name is 5-(4-hydroxyphenyl)pyrrolidin-2-one . It is a powder at room temperature .
Biological Importance
Pyrrolones and pyrrolidinones, which include “5-(4-Hydroxyphenyl)pyrrolidin-2-one”, are five-membered heterocycles and are versatile lead compounds for designing powerful bioactive agents . They induce prominent pharmaceutical effects .
Antimicrobial Activity
Pyrrolone and pyrrolidinone derivatives, including “5-(4-Hydroxyphenyl)pyrrolidin-2-one”, have been found to exhibit antimicrobial activity .
Anticancer Activity
Pyrrolone and pyrrolidinone derivatives have been found to exhibit anticancer activity . For example, 3-Hydroxy-1-(4-methylphenyl)-5-(4-nitrophenyl)-4-pivaloyl-2,5-dihydro-1H-pyrrol-2-one exhibited antitumor activity against lung cancer with growth inhibition of 55% and CNS cancer with growth inhibition of 67% .
Anti-inflammatory Activity
Pyrrolone and pyrrolidinone derivatives have been found to exhibit anti-inflammatory activity .
Antidepressant Activity
Pyrrolone and pyrrolidinone derivatives have been found to exhibit antidepressant activity .
Anti-HCV Activity
Pyrrolone and pyrrolidinone derivatives have been found to exhibit Anti-HCV activity .
Industrial Applications
Pyrrolidin-2-one is a five-membered lactam present in both natural and synthetic compounds . The presence of a pyrrol-2-one fragment in drugs and natural compounds has gained significant attention in the development of novel methods of their synthesis . Pyrrolidin-2-ones have been used in the synthesis of various alkaloids and unusual β-amino acids such as statin and its derivatives .
Safety and Hazards
The safety information for 5-(4-Hydroxyphenyl)pyrrolidin-2-one indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Future Directions
While specific future directions for 5-(4-Hydroxyphenyl)pyrrolidin-2-one are not mentioned in the available literature, the field of pyrrolidine derivatives is a promising area of research . These compounds are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The design of new pyrrolidine compounds with different biological profiles is a potential future direction .
Mechanism of Action
Target of Action
Pyrrolidin-2-one derivatives, a group to which this compound belongs, are known to exhibit diverse biological activities and are considered versatile lead compounds for designing powerful bioactive agents .
Mode of Action
It’s worth noting that pyrrolidin-2-one derivatives have been shown to exhibit nanomolar activity against certain kinases , suggesting that they may interact with these targets to exert their effects.
Biochemical Pathways
Pyrrolidin-2-one derivatives are known to have diverse biological activities, suggesting that they may impact a variety of biochemical pathways .
Result of Action
Pyrrolidin-2-one derivatives have been reported to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, antidepressant, and anticonvulsant effects .
properties
IUPAC Name |
5-(4-hydroxyphenyl)pyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c12-8-3-1-7(2-4-8)9-5-6-10(13)11-9/h1-4,9,12H,5-6H2,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVEBXSJCBLQXPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Hydroxyphenyl)pyrrolidin-2-one | |
CAS RN |
207989-87-5 | |
Record name | 5-(4-hydroxyphenyl)pyrrolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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